Cas no 65369-89-3 (2-Hydroxy-N-[(phenylcarbamoyl)oxy]benzamide)

2-Hydroxy-N-[(phenylcarbamoyl)oxy]benzamide structure
65369-89-3 structure
Product Name:2-Hydroxy-N-[(phenylcarbamoyl)oxy]benzamide
CAS No:65369-89-3
MF:C14H12N2O4
MW:272.256083488464
CID:2793829
PubChem ID:12371936
Update Time:2025-04-21

2-Hydroxy-N-[(phenylcarbamoyl)oxy]benzamide Chemical and Physical Properties

Names and Identifiers

    • DTXSID10494890
    • 65369-89-3
    • 2-Hydroxy-N-[(phenylcarbamoyl)oxy]benzamide
    • Inchi: 1S/C14H12N2O4/c17-12-9-5-4-8-11(12)13(18)16-20-14(19)15-10-6-2-1-3-7-10/h1-9,17H,(H,15,19)(H,16,18)
    • InChI Key: IGHGVWIFKXUSCS-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1)=O)NC(C1C=CC=CC=1O)=O

Computed Properties

  • Exact Mass: 272.07970687Da
  • Monoisotopic Mass: 272.07970687Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 87.7Ų
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